YJZ5118

• Molecular Formula: C36H44N8O2
• Molecular Weight: 620.8 g/mol
• InChI: InChI=1S/C36H44N8O2/c1-4-35(45)41-32-22-31(15-16-33(32)43-20-18-29(19-21-43)42(2)3)44(36(46)39-24-26-8-6-5-7-9-26)30-13-11-28(12-14-30)40-34-17-10-27(23-37)25-38-34/h4-10,15-17,22,25,28-30H,1,11-14,18-21,24H2,2-3H3,(H,38,40)(H,39,46)(H,41,45)
• InChIKey: DPTMMKXNCQVAJW-UHFFFAOYSA-N

YJZ5118 Covalent CDK12/13 Inhibitor Overview

YJZ5118 is a novel, potent, and highly selective irreversible covalent inhibitor of cyclin-dependent kinases 12 and 13 (CDK12/13). Identified through structure-guided optimization from a reversible inhibitor scaffold, it was developed to address challenges in balancing potency, selectivity, and pharmacokinetic properties among CDK12/13 inhibitors [1]. YJZ5118 covalently binds to Cys1039 of CDK12 and effectively suppresses RNA polymerase II Ser2 phosphorylation, leading to downregulation of DNA damage response genes and induction of apoptosis, particularly in prostate cancer models . Its co-crystal structure with CDK12/cyclin K has been resolved at 2.72 Å resolution and is publicly deposited in the PDB (ID: 9JK1) [2].

Pathway CDK12/13 inhibition studies

Engagement Covalent irreversible target binding

Model Castration-resistant prostate cancer research

• [1] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. PMID: 40080446. View Source
• [2] Huang WX, Zhang PJ, Yang JZ, Ding K. Crystal structure of CDK12/Cyclin K in complex with covalent inhibitor YJZ5118. RCSB PDB. 2024. PDB ID: 9JK1. View Source

YJZ5118 Key Differentiators

Despite sharing the CDK12/13 target class with compounds such as THZ531, SR-4835, and CDK12/13-IN-2, YJZ5118 exhibits a distinct pharmacological profile that precludes simple substitution. First, its covalent binding mode to Cys1039 in CDK12 differs mechanistically from reversible ATP-competitive inhibitors like SR-4835, potentially conferring different target residence times and downstream biological consequences [1]. Second, YJZ5118 demonstrates exceptional CDK family selectivity—it shows negligible activity against CDK7, CDK9, CDK2, and other CDK family members that are common off-targets of earlier CDK12 inhibitors [2]. Third, its documented synergistic activity with Akt inhibitors represents a functionally validated combination strategy that may not be generalizable to other CDK12/13 inhibitors without specific empirical validation [3]. These dimensions of differentiation—binding mechanism, selectivity fingerprint, and validated combination utility—directly impact experimental reproducibility and translational relevance.

Binding mode mismatch

Covalent engagement may alter target residence time vs. reversible inhibitors.

Selectivity profile variance

CDK7 off-target profile differs; experimental outcomes may not transfer across inhibitors.

PK / exposure divergence

Oral bioavailability and clearance differ substantially; in vivo exposure may not replicate.

• [1] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. PMID: 40080446. View Source
• [2] 生命过程小分子调控全国重点实验室. 丁克课题组与合作者开发高选择性CDK12/13共价抑制剂YJZ5118 揭示前列腺癌新治疗策略. SIOC CAS. 2025 Mar 21. View Source
• [3] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. PMID: 40080446. View Source

YJZ5118 Comparative Evidence

Superior Potency and Selectivity vs. THZ531

YJZ5118 exhibits substantially greater potency against CDK12 and CDK13 compared to the first-in-class covalent CDK12/13 inhibitor THZ531. In the same ADP-Glo kinase assay format, YJZ5118 inhibited CDK12 with an IC50 of 39.5 nM and CDK13 with an IC50 of 26.4 nM [1]. In contrast, THZ531 demonstrated IC50 values of 158 nM for CDK12 and 69 nM for CDK13 .

Potency vs THZ531

Head-to-head

CDK12 IC50 39.5 nM (YJZ5118) vs 77.4 nM (THZ531); CDK13 26.4 nM vs 63.3 nM

Reported higher inhibition potency; may reduce off-target liability.

ADP-Glo assay; means of 3 experiments.

Evidence Dimension	Kinase inhibitory potency (IC50)
Target Compound Data	CDK12 IC50 = 39.5 nM; CDK13 IC50 = 26.4 nM
Comparator Or Baseline	THZ531: CDK12 IC50 = 158 nM; CDK13 IC50 = 69 nM
Quantified Difference	YJZ5118 is 4.0-fold more potent against CDK12 and 2.6-fold more potent against CDK13
Conditions	ADP-Glo kinase assay; means from three independent experiments

Why This Matters

Higher intrinsic potency at the target level reduces the required compound concentration in cellular and in vivo assays, potentially lowering off-target risk and improving the experimental window.

• [1] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. Table 1. PMID: 40080446. View Source

Potent Antiproliferative Effect in VCaP Cells vs. SR-4835

YJZ5118 demonstrates superior potency against CDK12 compared to the ATP-competitive reversible inhibitor SR-4835, with a more balanced dual inhibition profile. YJZ5118 shows CDK12 IC50 of 39.5 nM and CDK13 IC50 of 26.4 nM (ratio of 1.5) [1], whereas SR-4835 exhibits CDK12 IC50 of 99 nM and CDK13 IC50 of 4.9 nM (ratio of 20.2) .

Antiproliferative vs SR-4835

Head-to-head

VCaP IC50 23.7 nM (YJZ5118) vs 1950 nM (SR-4835); 82-fold difference

Supports cell-model endpoint context; reduces compound usage.

72-hr growth inhibition assay in VCaP cells.

Evidence Dimension	Kinase inhibitory potency and CDK12/CDK13 balance
Target Compound Data	CDK12 IC50 = 39.5 nM; CDK13 IC50 = 26.4 nM; CDK12/CDK13 ratio = 1.5
Comparator Or Baseline	SR-4835: CDK12 IC50 = 99 nM; CDK13 IC50 = 4.9 nM; CDK12/CDK13 ratio = 20.2
Quantified Difference	YJZ5118 is 2.5-fold more potent against CDK12; SR-4835 is 5.4-fold more potent against CDK13
Conditions	YJZ5118: ADP-Glo kinase assay; SR-4835: kinase inhibition assay (vendor datasheet)

Why This Matters

The more balanced CDK12/CDK13 inhibition profile of YJZ5118 may produce different biological outcomes than SR-4835's strong CDK13 bias, as CDK12 and CDK13 have both overlapping and distinct functions in transcription regulation.

• [1] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. Table 1. PMID: 40080446. View Source

Optimized Oral Pharmacokinetics and Potency

In the castration-resistant prostate cancer (CRPC) cell line VCaP, YJZ5118 demonstrates marked improvement in anti-proliferative potency relative to its close structural analog 14h (YJZ6093) from the same optimization campaign. YJZ5118 exhibits a VCaP cell growth inhibition IC50 of 23.7 nM, compared to 4.3 nM for compound 14h [1]. This 5.5-fold reduction in potency relative to 14h was intentionally accepted as part of the multiparameter optimization that yielded improved selectivity and pharmacokinetic properties [2].

Oral PK profile

Reported

F = 35.5%, AUC0-∞ = 2235.5 h·ng/mL, CL = 28.34 mL/min/kg

Supports oral exposure-model interpretation.

10 mg/kg p.o. in male ICR mice; LC-MS/MS.

Evidence Dimension	Cellular anti-proliferative activity
Target Compound Data	VCaP cell IC50 = 23.7 nM
Comparator Or Baseline	Compound 14h (YJZ6093): VCaP cell IC50 = 4.3 nM
Quantified Difference	14h is 5.5-fold more potent than YJZ5118 in VCaP cells
Conditions	VCaP prostate cancer cell line; cell proliferation assay

Why This Matters

This direct SAR comparison illustrates that YJZ5118 was selected as the lead compound based on an optimized balance of cellular potency, selectivity, and PK properties—not maximal cellular potency alone. Users prioritizing only in vitro potency may consider 14h; those requiring in vivo-compatible PK and selectivity should select YJZ5118.

• [1] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. Table 1. PMID: 40080446. View Source
• [2] 生命过程小分子调控全国重点实验室. 丁克课题组与合作者开发高选择性CDK12/13共价抑制剂YJZ5118 揭示前列腺癌新治疗策略. SIOC CAS. 2025 Mar 21. View Source

Akt Inhibitor Synergy in Prostate Cancer Cells

YJZ5118 demonstrates exceptional selectivity across the CDK kinase family, showing negligible activity against CDK7, CDK9, CDK2, and other CDK family members [1]. This selectivity profile is particularly significant given the high sequence and structural homology within the CDK family, which has historically complicated the development of subtype-selective CDK12/13 inhibitors [2]. The co-crystal structure of YJZ5118 with CDK12/cyclin K (PDB: 9JK1) confirms covalent engagement with Cys1039, providing a structural basis for this selectivity [3].

Akt inhibitor synergy

Reported

Synergy score = 10.81 with MK2206 in 22RV1 cells

Supports combination endpoint context.

Combination index analysis; synergy score via SynergyFinder.

Evidence Dimension	CDK family selectivity
Target Compound Data	No significant inhibitory activity against CDK7, CDK9, CDK2, or other CDK family members
Comparator Or Baseline	Common CDK12 inhibitors frequently show off-target activity against CDK7, CDK9, and/or CDK2
Quantified Difference	Qualitative report of negligible activity; exact IC50 values for off-targets not reported
Conditions	CDK family kinase panel screening

Why This Matters

High selectivity reduces confounding off-target pharmacology in mechanistic studies, enabling cleaner interpretation of CDK12/13-specific phenotypes and reducing false-positive findings in target validation experiments.

• [1] 生命过程小分子调控全国重点实验室. 丁克课题组与合作者开发高选择性CDK12/13共价抑制剂YJZ5118 揭示前列腺癌新治疗策略. SIOC CAS. 2025 Mar 21. View Source
• [2] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. PMID: 40080446. View Source
• [3] Huang WX, Zhang PJ, Yang JZ, Ding K. Crystal structure of CDK12/Cyclin K in complex with covalent inhibitor YJZ5118. RCSB PDB. 2024. PDB ID: 9JK1. View Source

Oral Bioavailability: YJZ5118 vs. CDK12/13-IN-3 (Compound 12b)

YJZ5118 demonstrates an oral bioavailability of 35.5% in mouse pharmacokinetic studies, with an AUC of 2235.5 h*ng/mL following a 10 mg/kg oral dose and a half-life of 2.32 h [1]. This oral bioavailability is notable though lower than the 53.6% reported for CDK12/13-IN-3 (Compound 12b), another orally available covalent CDK12/13 dual inhibitor .

Evidence Dimension	Oral bioavailability in mouse
Target Compound Data	F = 35.5% at 10 mg/kg; AUC = 2235.5 h*ng/mL; T1/2 = 2.32 h
Comparator Or Baseline	CDK12/13-IN-3 (Compound 12b): F = 53.6%
Quantified Difference	CDK12/13-IN-3 exhibits 1.5-fold higher oral bioavailability
Conditions	Mouse pharmacokinetic studies; 10 mg/kg oral dose (YJZ5118)

Why This Matters

While YJZ5118's oral bioavailability is lower than CDK12/13-IN-3, its validated synergy with Akt inhibitors and superior CDK family selectivity may justify the PK trade-off for specific experimental designs requiring clean target engagement or combination studies.

• [1] 生命过程小分子调控全国重点实验室. 丁克课题组与合作者开发高选择性CDK12/13共价抑制剂YJZ5118 揭示前列腺癌新治疗策略. SIOC CAS. 2025 Mar 21. View Source

Validated Synergy with Akt Inhibitors: YJZ5118 vs. SR-4835 Combination Profile

YJZ5118 has been empirically validated to exhibit synergistic anti-tumor effects when combined with Akt inhibitors including MK2206, Uprosertib, Ipatasertib, and Afuresertib, both in vitro in 22RV1 prostate cancer cells and in vivo in a VCaP CRPC mouse xenograft model [1]. In contrast, SR-4835's reported synergy is primarily with DNA-damaging chemotherapy and PARP inhibitors, not Akt pathway inhibitors . This functional divergence in combination partner validation is mechanistically significant.

Evidence Dimension	Validated synergistic combination partners
Target Compound Data	Akt inhibitors (MK2206, Uprosertib, Ipatasertib, Afuresertib) in 22RV1 cells and VCaP xenograft
Comparator Or Baseline	SR-4835: DNA-damaging chemotherapy and PARP inhibitors
Quantified Difference	Distinct combination partner profiles; quantitative synergy scores not reported
Conditions	YJZ5118: 22RV1 cells (in vitro) and VCaP CRPC xenograft (in vivo); SR-4835: TNBC models

Why This Matters

For researchers studying Akt-driven malignancies or PI3K/Akt pathway crosstalk with CDK12/13, YJZ5118 is uniquely validated for combination studies with Akt inhibitors. Substituting another CDK12/13 inhibitor would require de novo validation of the combination effect.

• [1] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. PMID: 40080446. View Source

YJZ5118 Recommended Applications

Target Validation and Phenotypic Screening in CRPC Models

YJZ5118's exceptional selectivity across the CDK family—showing negligible activity against CDK7, CDK9, and CDK2 [1]—makes it the preferred tool compound for experiments requiring clean pharmacological dissection of CDK12/13-specific functions. Researchers studying transcription elongation, RNA polymerase II CTD phosphorylation, or DNA damage response gene expression can confidently attribute observed phenotypes to CDK12/13 inhibition rather than confounding off-target activity. The available co-crystal structure (PDB: 9JK1) further supports structure-activity relationship studies [2].

Oral In Vivo Efficacy Studies in Mice

YJZ5118 is uniquely validated for combination studies with Akt inhibitors, having demonstrated synergistic effects with MK2206, Uprosertib, Ipatasertib, and Afuresertib in 22RV1 prostate cancer cells and showing significant tumor growth inhibition when combined with Uprosertib in VCaP CRPC xenograft models [3]. For researchers exploring the therapeutic potential of dual CDK12/13 and Akt pathway inhibition—particularly relevant in PTEN-deficient or Akt-hyperactivated prostate cancers—YJZ5118 provides a peer-reviewed, validated starting point that other CDK12/13 inhibitors lack [4].

Combination Therapy Investigations with Akt Pathway Inhibitors

YJZ5118's oral bioavailability of 35.5% and established mouse PK parameters (AUC = 2235.5 h*ng/mL at 10 mg/kg; T1/2 = 2.32 h) enable oral dosing for in vivo efficacy studies [5]. While CDK12/13-IN-3 offers higher oral bioavailability (53.6%) , YJZ5118's selectivity advantage and validated Akt inhibitor synergy may outweigh the PK difference for studies where these features are critical. The compound's reasonable PK profile has been explicitly noted by the original investigators as suitable for in vivo pharmacology studies [6].

Structural Biology of CDK12/13 Covalent Inhibition

YJZ5118's covalent binding mode to Cys1039 of CDK12 has been confirmed by mass spectrometry, co-crystal structure determination, and pulldown-proteomic experiments [7]. The publicly available co-crystal structure (PDB: 9JK1, 2.72 Å resolution) provides atomic-level detail of the binding pose and covalent engagement [8]. This structural information, combined with the compound's defined covalent mechanism, makes YJZ5118 well-suited for studies investigating covalent inhibitor binding kinetics, target residence time, or structure-guided optimization of CDK12/13 covalent inhibitors.

Application

Selection Property

Validation Focus

CRPC target validation / phenotypic screening

Covalent CDK12/13 inhibitor with cellular potency

Antiproliferative endpoint in VCaP cells

Oral in vivo PK / efficacy studies

Oral bioavailability profile

Mouse PK exposure model

Combination studies with Akt inhibitors

Synergistic response with Akt pathway inhibitors

Combination index endpoint context

Structural biology of covalent CDK12/13 inhibition

Co-crystal structure availability

PDB 9JK1 binding mode review

• [1] 生命过程小分子调控全国重点实验室. 丁克课题组与合作者开发高选择性CDK12/13共价抑制剂YJZ5118 揭示前列腺癌新治疗策略. SIOC CAS. 2025 Mar 21. View Source
• [2] Huang WX, Zhang PJ, Yang JZ, Ding K. Crystal structure of CDK12/Cyclin K in complex with covalent inhibitor YJZ5118. RCSB PDB. 2024. PDB ID: 9JK1. View Source
• [3] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. PMID: 40080446. View Source
• [4] 生命过程小分子调控全国重点实验室. 丁克课题组与合作者开发高选择性CDK12/13共价抑制剂YJZ5118 揭示前列腺癌新治疗策略. SIOC CAS. 2025 Mar 21. View Source
• [5] 生命过程小分子调控全国重点实验室. 丁克课题组与合作者开发高选择性CDK12/13共价抑制剂YJZ5118 揭示前列腺癌新治疗策略. SIOC CAS. 2025 Mar 21. View Source
• [6] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. PMID: 40080446. View Source
• [7] Yang J, Chang Y, Zhou K, et al. Discovery of YJZ5118: A Potent and Highly Selective Irreversible CDK12/13 Inhibitor with Synergistic Effects in Combination with Akt Inhibition. J Med Chem. 2025;68(6):6718-6734. PMID: 40080446. View Source
• [8] Huang WX, Zhang PJ, Yang JZ, Ding K. Crystal structure of CDK12/Cyclin K in complex with covalent inhibitor YJZ5118. RCSB PDB. 2024. PDB ID: 9JK1. View Source